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Compound of Interest

Compound Name: Dimethyl! disulfide

Cat. No.: B042241

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential data for the use of dimethyl
disulfide (DMDS) analytical standards and reference materials in research and quality control
settings. The information is intended to guide users in the accurate quantification and analysis
of DMDS in various matrices.

Properties and Handling of Dimethyl Disulfide
Standards

Dimethyl disulfide (DMDS) is a volatile organic compound with a characteristic garlic-like
odor.[1][2] It is essential to handle this compound in a well-ventilated area, adhering to all
safety precautions outlined in the material safety data sheet (MSDS).[3][4]

Table 1: Physical and Chemical Properties of Dimethyl Disulfide
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Property Value

Molecular Formula CH3SSCHs

Molecular Weight 94.20 g/mol

CAS Number 624-92-0

Appearance Colorless to light yellow oily liquid[1][5]
Boiling Point 109 °C

Melting Point -85 °C

Density 1.046 g/mL at 25 °C

Vapor Pressure

22 mmHg at 20 °C

Purity (typical)

>098.5% (GC)

Water Content

<0.5%

Solubility

Slightly soluble in water[1]

Storage and Stability:

Dimethyl disulfide standards have a limited shelf life and should be stored according to the

manufacturer's instructions, typically below +30°C in a tightly closed container.[4] A certified

reference material (CRM) of DMDS at a concentration of 10 pmol/mol in a nitrogen-filled

cylinder showed a stability of 0.14% over two years.[6] In agueous solutions, the stability of

related sulfur compounds can be affected by storage temperature and the type of storage

vessel.[7]

Analytical Methodologies

Gas chromatography (GC) coupled with mass spectrometry (MS) is a highly specific and widely

used method for the quantitative determination of dimethyl disulfide.[8][9]

Protocol: Quantitative Analysis of Dimethyl Disulfide in
Soil and Cucumber by GC-MS/MS
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This protocol is adapted from a validated method for the determination of DMDS residues.[9]
2.1.1. Scope

This method is applicable for the quantitative analysis of dimethyl disulfide residues in soil
and cucumber samples.

2.1.2. Principle

DMDS is extracted from the sample matrix using an organic solvent. The extract is then
cleaned up and analyzed by gas chromatography-tandem mass spectrometry (GC-MS/MS) in
selected ion monitoring (SIM) mode for quantification.[9]

2.1.3. Reagents and Standards

Dimethyl disulfide analytical standard (=98.5% purity)

Dichloromethane (pesticide residue grade)[9]

Methanol (HPLC grade)[10]

Sodium chloride (analytical grade)[10]

Multi-walled carbon nanotubes (MWCNT) and biochar for cleanup[9]
2.1.4. Standard Preparation

Prepare a stock solution of DMDS in a suitable solvent (e.g., methanol or methyl acetate).[S]
[10] From the stock solution, prepare a series of working standard solutions of different
concentrations to construct a calibration curve.

2.1.5. Sample Preparation and Extraction
e Homogenize the soil or cucumber sample.
e Weigh a representative portion of the homogenized sample into a centrifuge tube.

e Add dichloromethane as the extraction solvent.[9]
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» Vortex, sonicate, and shake the mixture to ensure efficient extraction.[8]
e Centrifuge the sample to separate the organic layer.[8]
o Collect the supernatant (the extract).

o Perform a cleanup step using a combination of multi-walled carbon nanotubes (MWCNT)
and biochar to remove interfering matrix components.[9]

2.1.6. GC-MS/MS Instrumental Parameters
e Gas Chromatograph: Varian 3400CX GC or equivalent[8]

e Column: Supelco SPB-1-sulfur column (30 m x 0.32 mm, 4.0 um film thickness) or
equivalent[8]

e Injector Temperature: 250 °C

o Oven Temperature Program: Initial temperature of 40 °C, hold for 2 min, ramp to 250 °C at
10 °C/min, and hold for 5 min.

o Carrier Gas: Helium

e Mass Spectrometer: Saturn 2000 MS or equivalent[8]
« lonization Mode: Electron Impact (EI)[8]

e Monitoring Mode: Selected lon Monitoring (SIM)[9]

 lons to Monitor (Quantification/Confirmation): m/z 45, 61, 79, 94. A modification to three ions
(m/z 64, 79, 94) has been suggested to improve linearity and sensitivity.[8]

2.1.7. Calibration and Quantification

Inject the prepared standard solutions into the GC-MS system to generate a calibration curve
by plotting the peak area against the concentration of DMDS. The concentration of DMDS in
the samples is then determined from this calibration curve.
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Table 2: Method Validation Data for DMDS Analysis in Cucumber and Soil[9]

Parameter Cucumber Soil
Spiked Levels (mg/kg) 0.05,0.5,5 0.05,0.5,5
Average Recoveries (%) 84.0 - 101.5 84.3-98.7
Relative Standard Deviations

0.5-6.5 0.7-4.9
(RSD) (%)
Limit of Quantification (LO

Q (LOQ) 0.05 0.05

(mg/kg)
Limit of Detection (LOD)

0.015 0.015
(mg/kg)
Linearity (R?) 0.9996 0.9996

Table 3: Method Validation Data for DMDS Analysis in Water[10][11]

Parameter Value
Limit of Detection (LOD) 1.2 ng/L[11], 3 ng/L[10]
Limit of Quantification (LOQ) 4.1 ng/L[11], 10 ng/L[10]
Recoveries (%) 93.39 - 99.34[11], 81.2 - 120[10]
Relative Standard Deviations (RSD) (%) 3.08 - 6.25[11], 0.90 - 7.3[10]
Linearity (R?) 0.9907[11], 0.9990 - 0.9999[10]
Visualizations
Sample Preparation GC-MS Analysis
- e recin [ vz B v st
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Click to download full resolution via product page

Caption: Experimental workflow for the GC-MS analysis of dimethyl disulfide.
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Caption: Logical relationship of DMDS as a volatile biomarker for melanoma.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b042241?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Disulfide
https://www.chemicalbook.com/article/applications-of-dimethyl-disulfide.htm
https://www.cpchem.com/sites/default/files/2020-05/01541831.pdf
https://www.merckmillipore.com/FR/en/product/Dimethyl-disulfide,MDA_CHEM-820791
https://rayeneh.com/wp-content/uploads/2021/11/TDS_of_DMDS_Manufactured_in_Iran.pdf
https://koreascience.kr/article/JAKO200612834360304.pub?&lang=en
https://koreascience.kr/article/JAKO200612834360304.pub?&lang=en
https://shsu-ir.tdl.org/server/api/core/bitstreams/53c5594d-93f7-4197-bb7e-b63ef04860ef/content
https://www.epa.gov/sites/default/files/2014-12/documents/der-dimethyl-disulfide-48535303.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6888082/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6888082/
https://www.researchgate.net/publication/348824577_Validation_of_the_Sample_Preservation_and_Analysis_of_Dimethyl_Disulfide_and_Dimethyl_Trisulfide_in_Tap_Water_and_Source_Water
https://www.mdpi.com/2073-4433/15/4/484
https://pubmed.ncbi.nlm.nih.gov/27076515/
https://pubmed.ncbi.nlm.nih.gov/27076515/
https://www.benchchem.com/product/b042241#analytical-standards-and-reference-materials-for-dimethyl-disulfide
https://www.benchchem.com/product/b042241#analytical-standards-and-reference-materials-for-dimethyl-disulfide
https://www.benchchem.com/product/b042241#analytical-standards-and-reference-materials-for-dimethyl-disulfide
https://www.benchchem.com/product/b042241#analytical-standards-and-reference-materials-for-dimethyl-disulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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